N-(furan-2-ylmethyl)-3-(5-(4-methoxyphenyl)furan-2-yl)propanamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[5-(4-methoxyphenyl)furan-2-yl]propanamide
• InChI: InChI=1S/C19H19NO4/c1-22-15-6-4-14(5-7-15)18-10-8-16(24-18)9-11-19(21)20-13-17-3-2-12-23-17/h2-8,10,12H,9,11,13H2,1H3,(H,20,21)
• InChI Key: JQJXEZYQQYSBDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)CCC(=O)NCC3=CC=CO3
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol

Description

N-(furan-2-ylmethyl)-3-(5-(4-methoxyphenyl)furan-2-yl)propanamide, also known as F 13640, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as furan derivatives, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Antioxidant and Anticancer Activity

N-(furan-2-ylmethyl)-3-(5-(4-methoxyphenyl)furan-2-yl)propanamide and its derivatives have been investigated for their antioxidant and anticancer activities. A study by Tumosienė et al. (2020) synthesized novel derivatives and tested their antioxidant activity using the DPPH radical scavenging method. Some derivatives showed antioxidant activity approximately 1.4 times higher than that of ascorbic acid. Their anticancer activity was tested against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with some compounds exhibiting significant cytotoxicity, particularly against the U-87 cell line (Tumosienė et al., 2020).

Antiangiogenic Activity

Romagnoli et al. (2015) designed and synthesized novel 3-arylaminobenzofuran derivatives, evaluating their antiproliferative activity against cancer cells. The study found that introducing a methoxy group at specific positions significantly enhanced antiproliferative activity. The most promising compound demonstrated potent in vitro and in vivo anticancer and antiangiogenic activities, inhibiting cancer cell growth at nanomolar concentrations and showing comparable in vivo antitumor activity to combretastatin A-4 phosphate (Romagnoli et al., 2015).

Molecular and Solid-State Structure

Rahmani et al. (2017) synthesized and characterized a compound with a similar structure, focusing on its molecular and solid-state structure through X-ray powder diffraction (XRPD) and density functional theory (DFT) analyses. The study provided insights into the compound's crystal structure, highlighting the importance of intermolecular interactions in determining its solid-state packing (Rahmani et al., 2017).

Antiprotozoal Activity

Ismail et al. (2003) explored the synthesis and antiprotozoal activity of aza-analogues of furamidine, investigating compounds with a furan-2-ylmethyl component for activity against Trypanosoma b.rhodesiense and Plasmodium falciparum. Some compounds exhibited IC50 values of less than 10 nM against both organisms, showing promise as treatments for trypanosomiasis and malaria. In vivo mouse models further demonstrated the curative potential of these compounds at low oral dosages (Ismail et al., 2003).